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Compound of Interest

Compound Name: 1,3,5-Tris(trifluoromethyl)benzene

Cat. No.: B044845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal

Safety Data Sheet (SDS). Always refer to the SDS provided by the manufacturer before

handling this chemical.

Executive Summary
1,3,5-Tris(trifluoromethyl)benzene is a fluorinated organic compound utilized as an

intermediate and building block in various fields, including pharmaceutical and agrochemical

research.[1] While its utility in synthesis is significant, a thorough understanding of its health

and safety profile is paramount for its safe handling. This guide provides a comprehensive

overview of the known health and safety information for 1,3,5-Tris(trifluoromethyl)benzene,

with a focus on hazard identification, safe handling protocols, and emergency procedures.

A critical finding is the general lack of comprehensive toxicological data for this compound.[2]

Many standard toxicological endpoints, such as acute toxicity, carcinogenicity, and

mutagenicity, have not been thoroughly investigated.[2] Therefore, this chemical should be

handled with the utmost caution, assuming it to be potentially hazardous.

Hazard Identification and Classification
1,3,5-Tris(trifluoromethyl)benzene is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3][4]
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Table 1: GHS Classification

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[2][4][5]

Skin Irritation 2
H315: Causes skin irritation.[2]

[3][4]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.[2][3][4]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.[2][3][4]

Signal Word: Warning[4][5]

Hazard Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Physicochemical Information
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physicochemical Properties of 1,3,5-Tris(trifluoromethyl)benzene
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Property Value Source(s)

Molecular Formula C₉H₃F₉ [3][4][6]

Molecular Weight 282.11 g/mol [3][4][6]

Appearance Colorless liquid [5]

Boiling Point 120 °C at 750 mmHg [2][5][6][7]

Density 1.514 g/mL at 25 °C [2][5][6][7]

Flash Point 43 °C (109.4 °F) - closed cup [5]

Refractive Index n20/D 1.359 [5][6][7]

Solubility
Insoluble in water; soluble in

organic solvents.[7]

Toxicological Profile: A Data Gap
A thorough review of publicly available safety literature reveals a significant lack of empirical

toxicological data for 1,3,5-Tris(trifluoromethyl)benzene. Safety Data Sheets consistently

report "No data available" for the following critical endpoints[2]:

Acute toxicity (oral, dermal, and inhalation)

Germ cell mutagenicity

Carcinogenicity[2]

Reproductive toxicity

Specific target organ toxicity - repeated exposure

While no formal studies are available, one SDS notes that the substance may be harmful if

inhaled, swallowed, or absorbed through the skin.[3] The absence of comprehensive data

necessitates a conservative approach to handling, treating the substance as potentially harmful

upon acute and chronic exposure.
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Experimental Protocols and Workflows
Due to the lack of published toxicological studies, detailed experimental protocols for toxicity

assessment are not available. However, based on the compound's known hazards, the

following workflows for safe handling and emergency response are mandated.

Standard Laboratory Handling Workflow
All work with 1,3,5-Tris(trifluoromethyl)benzene must be conducted with strict adherence to

safety protocols to minimize exposure risk.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b044845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & PPE

Work in Chemical Fume Hood

Confirm certification

Ground Equipment

Prevent static discharge

Slowly Transfer Liquid

Use non-sparking tools

Post-Transfer Cleanup

Seal containers

Dispose of Waste

Segregate hazardous waste

Wash Hands

Click to download full resolution via product page

Safe handling workflow for 1,3,5-Tris(trifluoromethyl)benzene.

Methodology for Standard Handling:
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Preparation and Personal Protective Equipment (PPE): Before handling, ensure a certified

chemical fume hood is available and functioning correctly.[8] Don appropriate PPE, including

chemical safety goggles, flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile

rubber).[8]

Work Area: All manipulations must be performed inside a chemical fume hood to prevent

inhalation of vapors.[3][8]

Grounding: To prevent ignition from static discharge, ground and bond the container and

receiving equipment before transferring the liquid.[9][10] Use only non-sparking tools.[9][10]

Transfer: Transfer the liquid slowly to avoid splashing.

Post-Transfer Cleanup: Immediately and tightly close all containers.[2][3] Decontaminate any

surfaces that may have been exposed.

Waste Disposal: Dispose of all contaminated materials (gloves, wipes, etc.) as hazardous

waste in accordance with local, state, and federal regulations.[2][8]

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[2]

Emergency First Aid Response
A clear and logical workflow is critical in the event of an accidental exposure.
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Exposure Occurs

Route of Exposure?

Inhalation

Inhaled

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Swallowed

Move to fresh air.
If breathing is difficult, seek immediate medical attention.

Remove contaminated clothing.
Rinse skin with water/shower for 15 mins.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Call an ophthalmologist.

Do NOT induce vomiting.
Rinse mouth with water.

Consult a physician immediately.

Seek medical advice if irritation persists.
Show SDS to doctor.
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Minor Spill Occurs
(in fume hood)

Alert personnel & restrict area

Don appropriate PPE

Remove ignition sources

Contain spill with inert absorbent
(sand, vermiculite)

Collect residue with non-sparking tools

Place in sealed container for hazardous waste disposal

Decontaminate spill area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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